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Compound of Interest

Compound Name:
N-(2-Chlorobenzyl)-3-

methylaniline

CAS No.: 878561-59-2

Cat. No.: B1385438

Get Quote

Executive Summary: Immediate Action Card
For immediate reference in the laboratory, follow these core directives.

Parameter Directive

Disposal Stream
Halogenated Organic Waste (Do NOT mix with

non-halogenated solvents).

Primary Hazard
Toxic (Aniline Derivative). Potential for

Methemoglobinemia.[1]

Container Type HDPE or Glass with Teflon-lined cap.

Drain Disposal
STRICTLY PROHIBITED. Toxic to aquatic life.

[1][2]

Spill Action
Evacuate immediate area. Don PPE (Nitrile +

Laminate gloves). Absorb with inert material.
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Chemical Profile & Hazard Assessment
To dispose of a chemical safely, one must understand its reactivity and biological impact. N-(2-
Chlorobenzyl)-3-methylaniline combines the toxicity of anilines with the environmental

persistence of chlorinated aromatics.

Structural Identification
Chemical Name: N-(2-Chlorobenzyl)-3-methylaniline

Chemical Class: Halogenated Secondary Aromatic Amine

Molecular Formula: C₁₄H₁₄ClN

Physical State: Typically a viscous oil or low-melting solid (depending on purity).

Critical Hazards (Derived from Class Properties)
As a specific SDS may not be universally available for this research intermediate, we apply the

"Precautionary Principle" based on its pharmacophore:

Acute Toxicity: Like most anilines, this compound can be absorbed through the skin, causing

methemoglobinemia (interference with oxygen transport in blood).

Environmental Toxicity: The chlorine substituent increases lipophilicity and resistance to

biodegradation, making it very toxic to aquatic life with long-lasting effects.

Incompatibility: Reacts vigorously with strong oxidizing agents and acids (exothermic salt

formation).

GHS Classification (Estimated):

H301/H311: Toxic if swallowed or in contact with skin.

H373: May cause damage to organs (blood system) through prolonged exposure.

H410: Very toxic to aquatic life with long-lasting effects.[2]
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Waste Classification & Regulatory Coding
Proper coding is essential for acceptance by Transfer, Storage, and Disposal Facilities (TSDF).

RCRA Classification (USA)
This compound is not explicitly listed on the EPA "P" or "U" lists. However, it must be

characterized by the generator.

Waste Code:D001 (if ignitable solvent is present) or Non-Listed Hazardous Waste.

Lab Pack Designation:Halogenated Organic.

Note: Even if not a "listed" waste, the presence of the halogenated ring mandates high-

temperature incineration to prevent the formation of dioxins/furans during improper

combustion.

European Waste Catalogue (EWC)
16 05 06*: Laboratory chemicals, consisting of or containing hazardous substances,

including mixtures of laboratory chemicals.

Step-by-Step Disposal Protocol
Segregation Strategy
Scientific Rationale: Halogenated wastes require higher incineration temperatures (>1100°C)

and specific scrubbers for acidic gases (HCl) generated during combustion. Mixing them with

non-halogenated fuels increases disposal costs and technical complexity.

Isolate: Do not mix with acetone, ethanol, or non-halogenated waste streams.

Compatibility: Ensure the waste container does NOT contain strong acids (e.g., Nitric Acid),

which could react with the amine to form heat or unstable nitrated byproducts.

Packaging & Labeling
Container: Use an amber glass bottle or high-density polyethylene (HDPE) jerrican.
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Headspace: Leave at least 10% headspace to allow for thermal expansion.

Labeling:

Full Chemical Name: N-(2-Chlorobenzyl)-3-methylaniline.

Constituents: If in solution, list the solvent and % concentration (e.g., "10% in

Dichloromethane").

Hazard Checkbox: Toxic, Environmental Hazard.

Disposal Workflow Diagram
The following decision tree illustrates the logical flow for categorizing and packing this waste.
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Waste Generation:
N-(2-Chlorobenzyl)-3-methylaniline

Is it Solid or Liquid?

Liquid / Solution Solid / Pure Substance

Is the solvent Halogenated?
(e.g., DCM, Chloroform)

Stream C: Solid Hazardous Waste
(Pack in wide-mouth jar)

Stream A: Halogenated
Organic Liquid Waste

Yes

Stream B: Non-Halogenated
Organic Liquid Waste

(Note: Trace Halogen content)

No (e.g., in Methanol)

Labeling:
1. Full Name

2. 'Toxic'
3. 'Halogenated'

Transfer to EHS / TSDF
for Incineration

Click to download full resolution via product page

Figure 1: Decision tree for segregating and packaging N-(2-Chlorobenzyl)-3-methylaniline
waste.
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Emergency Spill Response Protocol
In the event of a spill, rapid action is required to prevent exposure and environmental release.

PPE Requirements
Respiratory: Half-mask respirator with organic vapor cartridges (if outside a fume hood).

Skin:Double-gloving recommended. Inner layer: Nitrile. Outer layer: Silver Shield/Laminate

(anilines can permeate nitrile over time).

Eyes: Chemical splash goggles.

Cleanup Procedure
Isolate: Demarcate the area.

Absorb: Use a universal absorbent (vermiculite or polypropylene pads). Do NOT use

sawdust (combustible).

Decontaminate:

Collect absorbed material into a hazardous waste bag.

Wipe the surface with a mild detergent solution (surfactant) to solubilize the oily residue.

Perform a final wipe with water.[1][2][3][4]

Disposal: All cleanup materials (wipes, pads, gloves) must be disposed of as Hazardous

Solid Waste.

1. Alert & Evacuate 2. Don PPE:
Respirator + Laminate Gloves

3. Contain Spill:
Use Vermiculite/Pads

4. Decontaminate:
Detergent Wash

5. Disposal:
Seal in Haz Waste Bag

Click to download full resolution via product page

Figure 2: Sequential workflow for managing a chemical spill in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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